2-(thiomorpholin-4-yl)-5-(trifluoromethyl)aniline
Description
Safety and Hazards
The safety and hazards associated with a compound depend on its specific properties. Some compounds may be toxic, corrosive, flammable, etc. It’s important to handle all chemicals with appropriate safety precautions. For “2-(thiomorpholin-4-yl)-5-(trifluoromethyl)aniline”, it’s noted that it may be toxic if inhaled, harmful if swallowed, and may cause skin and eye irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(thiomorpholin-4-yl)-5-(trifluoromethyl)aniline involves the reaction of 4-(chloromethyl)thiomorpholine with 2-amino-5-(trifluoromethyl)benzonitrile in the presence of a base to form the desired product.", "Starting Materials": [ "4-(chloromethyl)thiomorpholine", "2-amino-5-(trifluoromethyl)benzonitrile", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Add 4-(chloromethyl)thiomorpholine to a reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Heat the reaction mixture to a temperature of 80-100°C", "Add 2-amino-5-(trifluoromethyl)benzonitrile to the reaction flask", "Continue heating the reaction mixture for several hours", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with water and dry to obtain the desired product" ] } | |
CAS RN |
861881-10-9 |
Product Name |
2-(thiomorpholin-4-yl)-5-(trifluoromethyl)aniline |
Molecular Formula |
C11H13F3N2S |
Molecular Weight |
262.3 |
Purity |
95 |
Origin of Product |
United States |
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